Cas no 1225499-15-9 (Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate
• CAS No: 1225499-15-9
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5997948
• PubChem ID: 73116809
• Update Time: 2025-10-29

Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1225499-15-9
• SCHEMBL20002156
• EN300-797775
• tert-butyl 2-pentanoylpyrrolidine-1-carboxylate
• Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-5-6-9-12(16)11-8-7-10-15(11)13(17)18-14(2,3)4/h11H,5-10H2,1-4H3
• InChI Key： HNFSYXJPKZSUKG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(CCCC)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate

Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate (CAS No. 1225499-15-9): A Comprehensive Overview

Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate (CAS No. 1225499-15-9) is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its unique structure and chemical properties, has shown promise in various applications, including as an intermediate in the synthesis of bioactive molecules and as a building block in the development of novel materials.

The molecular formula of Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate is C₁₃H₂₃NO₃, and it has a molecular weight of approximately 237.33 g/mol. The compound features a tert-butyl group attached to a pyrrolidine ring, which is further substituted with a pentanoyl moiety. This structural arrangement confers the compound with specific chemical reactivity and physical properties that make it valuable in various synthetic pathways.

In recent years, Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate has been extensively studied for its potential in pharmaceutical research. One notable application is its use as an intermediate in the synthesis of peptidomimetics, which are molecules designed to mimic the structure and function of peptides. Peptidomimetics have gained significant interest due to their ability to modulate biological processes and serve as potential therapeutic agents for various diseases, including cancer and neurodegenerative disorders.

A study published in the Journal of Medicinal Chemistry highlighted the role of Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate in the development of potent inhibitors of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their dysregulation is often associated with disease states. The study demonstrated that derivatives of this compound exhibited high binding affinity and selectivity towards specific PPI targets, making them promising candidates for drug development.

Beyond its pharmaceutical applications, Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate has also found use in materials science. Its unique structural features make it an attractive building block for the synthesis of functional polymers and supramolecular assemblies. Research published in Advanced Materials explored the use of this compound in the design of stimuli-responsive materials, which can change their properties in response to external stimuli such as pH, temperature, or light. These materials have potential applications in drug delivery systems, sensors, and smart coatings.

The synthesis of Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring and subsequent functionalization with the tert-butyl and pentanoyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of tert-butyl pyrrolidine-1-carboxylate with pentanoyl chloride in the presence of a base such as triethylamine.

The physical properties of Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate, including its solubility, melting point, and stability under different conditions, have been well-characterized. These properties are crucial for optimizing its use in various applications. For instance, its solubility in organic solvents makes it suitable for use in solution-based synthetic processes and material fabrication techniques.

In conclusion, Tert-butyl 2-pentanoylpyrrolidine-1-carboxylate (CAS No. 1225499-15-9) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers working on peptidomimetics, protein-protein interaction inhibitors, functional polymers, and stimuli-responsive materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.